2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)10-4-2-9(7-13(10)17)8-3-5-12(16)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: CSYUWEUKKSQIAU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)Cl
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID10692016
• Molecular Weight: 325.1 g/mol
• CAS RN: 1261940-40-2

Description

2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% (C5MCPA), is an organochlorine compound used in scientific research. It is a colorless, crystalline solid with a melting point of 127-128°C and a boiling point of 226°C. C5MCPA has a variety of applications in the laboratory and is used in the synthesis of various organic compounds.

Scientific Research Applications

2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% is used in the synthesis of various organic compounds, such as esters, amides, and polymers. It is also used as a reagent for the synthesis of polymers, bioconjugates, and drug delivery systems. 2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% has been used to study the structure-activity relationships (SAR) of various compounds, as well as to study the effects of various compounds on biological systems.

Mechanism of Action

2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% is an organochlorine compound that acts as a chlorinating agent in the body. It reacts with proteins, DNA, and other biomolecules to form adducts that can alter the structure and function of these molecules. 2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% can also react with cellular components to alter their structure and function.
Biochemical and Physiological Effects
2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cytochrome P450, glutathione S-transferase, and acetylcholinesterase. It has also been shown to induce apoptosis in cancer cells and to inhibit the growth of some tumor cells. In addition, 2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% has been shown to have an effect on the immune system, as it can modulate the activity of various immune cells.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and store. It is also relatively non-toxic and has a low vapor pressure, making it safe to handle in the laboratory. However, 2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% is a strong oxidizing agent and can be hazardous if not handled properly.

Future Directions

There are several potential future directions for research involving 2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%. These include further studies into the biochemical and physiological effects of 2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%, as well as studies into its potential use as a therapeutic agent. Other potential future directions include exploring its potential use as a drug delivery system, as well as its potential use in the synthesis of polymers, bioconjugates, and other materials.

Synthesis Methods

2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95% is synthesized by a two-step process. In the first step, a chloroformate ester is formed by reacting 3-chloro-4-methoxycarbonylphenylbenzoic acid (CMPBA) with methyl chloroformate in the presence of a base such as potassium carbonate. In the second step, the chloroformate ester is reacted with chlorine gas in the presence of a base such as sodium hydroxide to form 2-Chloro-5-(3-chloro-4-methoxycarbonylphenyl)benzoic acid, 95%.